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Compound of Interest

Compound Name: Insecticidal agent 13

Cat. No.: B15580815 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Insecticidal agent 13, identified as the phenylpyrazole derivative compound A15, represents a

molecule of interest within the ongoing search for novel crop protection agents. This technical

guide provides a comprehensive overview of its chemical identity, novelty, and the existing

patent landscape. The compound is chemically defined as N-[5-chloro-2-

(trifluoromethyl)benzyl]-N-cyclopropyl-3-(difluoromethyl)-5-fluoro-1-methyl-1H-pyrazole-4-

carboxamide. This guide will delve into its mechanism of action, synthesis, and biological

activity, drawing upon data from analogous compounds to build a predictive profile in the

absence of publicly available, specific efficacy data for this particular agent.

Novelty and Patent Landscape
A thorough analysis of the patent landscape reveals that N-[5-chloro-2-(trifluoromethyl)benzyl]-

N-cyclopropyl-3-(difluoromethyl)-5-fluoro-1-methyl-1H-pyrazole-4-carboxamide (Compound

A15) is mentioned in several patent applications, primarily from Bayer CropScience. The core

novelty of this compound appears to reside in its specific combination of substituents on the

pyrazole and benzyl rings, which is a key area of innovation in the field of pyrazole

carboxamide insecticides.

The patent landscape for pyrazole carboxamides is dense, with numerous patents claiming

variations in the core structure to enhance efficacy, broaden the spectrum of activity, and
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overcome insect resistance. Key areas of patent protection revolve around:

Substitution patterns on the pyrazole ring: Modifications at the N1, C3, and C5 positions are

frequently claimed.

The nature of the carboxamide linker: Variations in the amide bridge and the N-substituents

are central to many patents.

The structure of the N-aryl/benzyl group: Different substitution patterns on the phenyl or

benzyl ring are a major focus of intellectual property.

Compound A15 is specifically cited in patents related to:

Fungicidal compositions: Patent WO2012143127A1 discloses Compound A15 as part of

active compound combinations with fungicidal properties. This suggests a potential dual-

mode of action or a strategy to provide broad-spectrum crop protection.

Methods for enhancing abiotic stress tolerance in plants: Patent JP2015536925A describes

the use of Compound A15 and related structures to improve plant resilience to environmental

stressors like drought and heat.

Synthetic methodologies: Patent JP2016529304A outlines methods for synthesizing N-

benzyl-N-cyclopropyl-1H-pyrazole-4-carboxamide derivatives, including Compound A15.

The novelty of Insecticidal Agent 13 therefore lies not in the discovery of a new class of

insecticides, but in the specific and potentially synergistic combination of structural motifs that

may confer unique biological properties, including but not limited to insecticidal activity.

Mechanism of Action: A Pyrazole Carboxamide
Perspective
While specific mechanistic studies for Insecticidal Agent 13 are not publicly available, its

classification as a pyrazole carboxamide strongly suggests its mode of action. This class of

insecticides is known to target the insect's nervous system by acting as modulators of the

ryanodine receptor (RyR).

Signaling Pathway of Pyrazole Carboxamide Insecticides
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Pyrazole Carboxamide
(Insecticidal Agent 13)

Ryanodine Receptor (RyR)
in Muscle Cells

Binds to Calcium Channel OpeningActivates Uncontrolled Ca2+
Release from Sarcoplasmic

Reticulum

Continuous Muscle
Contraction Paralysis and Death
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Preparation of Pyrazole Carboxylic Acid

Preparation of Benzylamine Derivative

Amide Coupling

Starting Materials

Cyclization Reaction

Ester Hydrolysis

3-(difluoromethyl)-5-fluoro-
1-methyl-1H-pyrazole-4-carboxylic acid

Acid Chloride Formation

Substituted Toluene

Bromination

Amination with Cyclopropylamine

N-(5-chloro-2-(trifluoromethyl)benzyl)
cyclopropanamine

Coupling Reaction

Purification

Insecticidal Agent 13
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Insect Rearing
(e.g., Plutella xylostella)

Leaf-Dip Assay
(Treatment of Cabbage Leaf Discs)

Preparation of Test Solutions
(Serial Dilutions of Insecticidal Agent 13)

Incubation
(Introduction of Larvae)

Mortality Assessment
(48h and 72h)

Data Analysis
(Probit Analysis to determine LC50)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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